N-(4-chlorobenzyl)-N'-[3-chloro-4-(difluoromethoxy)phenyl]thiourea

• IUPAC Name: 1-[3-chloro-4-(difluoromethoxy)phenyl]-3-[(4-chlorophenyl)methyl]thiourea
• InChI: InChI=1S/C15H12Cl2F2N2OS/c16-10-3-1-9(2-4-10)8-20-15(23)21-11-5-6-13(12(17)7-11)22-14(18)19/h1-7,14H,8H2,(H2,20,21,23)
• InChI Key: VBYJTBIXKDDWGJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CNC(=S)NC2=CC(=C(C=C2)OC(F)F)Cl)Cl
• Molecular Formula: C15H12Cl2F2N2OS
• Molecular Weight: 377.2 g/mol

Description

Synthesis Analysis

Thiourea derivatives are synthesized through various methods, often involving the reaction of isothiocyanates with amines. The specific synthesis process for "N-(4-chlorobenzyl)-N'-[3-chloro-4-(difluoromethoxy)phenyl]thiourea" involves carefully controlled conditions to ensure the formation of the desired compound. For instance, similar compounds have been synthesized by refluxing a mixture of equimolar amounts of specific isothiocyanates with toluenes, indicating a general approach that might be applicable to our compound of interest (Abosadiya et al., 2015).

Molecular Structure Analysis

The molecular structure of thiourea derivatives is characterized using techniques such as single-crystal X-ray diffraction (XRD). This analysis reveals the geometry, bonding, and stereochemistry of the molecule. For example, studies on similar molecules have shown planar thiourea groups and specific dihedral angles between different parts of the molecule, contributing to its stability and reactivity (Yamin & Arif, 2007).

Chemical Reactions and Properties

Thiourea derivatives participate in various chemical reactions, reflecting their reactivity and functional group transformations. These compounds have been studied for their ability to form stable complexes with metals, undergo nucleophilic substitutions, and more. Their reactivity is often influenced by the substituents on the thiourea moiety, impacting the molecule's overall chemical behavior (Mary et al., 2016).